Cas no 2229482-76-0 (1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229482-76-0
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 6599638
• PubChem ID: 165797161
• Update Time: 2025-10-29

1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1908627
• 2229482-76-0

• Inchi： 1S/C12H10BrNO/c1-8-2-3-11(13)10(4-8)12(7-14)5-9(15)6-12/h2-4H,5-6H2,1H3
• InChI Key： FWVBOMYKJNJSKD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 262.99458g/mol
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229482-76-0)

The compound 1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229482-76-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane ring with a carbonitrile group and a bromo-substituted phenyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other bioactive molecules.

In recent years, the demand for highly functionalized cyclobutane derivatives has surged due to their role in creating novel therapeutic agents. The presence of both electron-withdrawing (carbonitrile) and electron-donating (methyl) groups in this compound allows for versatile reactivity, enabling chemists to explore diverse synthetic pathways. This aligns with the growing trend of fragment-based drug design, where small molecular fragments like 1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile serve as building blocks for larger, more complex structures.

From an industrial perspective, the compound’s CAS No. 2229482-76-0 is frequently searched in chemical databases, reflecting its relevance in custom synthesis and contract manufacturing. Companies specializing in fine chemicals often highlight its availability for research-scale and bulk orders, catering to the needs of academic institutions and pharmaceutical firms. Additionally, its stability under standard laboratory conditions makes it a practical choice for high-throughput screening and combinatorial chemistry applications.

Environmental and regulatory considerations are also critical when discussing 1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile. While it is not classified as a hazardous material, proper handling protocols are recommended due to the presence of the bromo substituent, which may require specific disposal methods. This aligns with the broader industry focus on green chemistry and sustainable synthesis, where minimizing waste and optimizing atom economy are prioritized.

Another area of interest is the compound’s potential role in material science. Its rigid cyclobutane core and aromatic system could contribute to the development of advanced polymers or organic electronic materials. Researchers are investigating its utility in photoactive compounds, given the oxocyclobutane moiety’s ability to participate in light-induced reactions. This ties into the rising demand for smart materials in optoelectronics and renewable energy technologies.

In summary, 1-(2-bromo-5-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229482-76-0) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a key player in innovative chemical synthesis.